Cas no 1346686-85-8 (6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde)

6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde is a bipyridine derivative featuring a methyl substituent at the 6-position and a formyl group at the 5'-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of ligands for coordination chemistry and pharmaceuticals. Its bipyridine core offers strong chelating properties, while the aldehyde functionality enables further derivatization through condensation or nucleophilic addition reactions. The methyl group enhances stability and influences electronic properties, making it useful in catalytic and material science applications. This compound is typically handled under controlled conditions due to its reactivity. High purity grades are available for research and industrial use.
6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde structure
1346686-85-8 structure
Product Name:6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde
CAS No:1346686-85-8
MF:C12H10N2O
MW:198.22060251236
CID:1033582
PubChem ID:71303556
Update Time:2025-05-28

6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde
    • 5-(6-methylpyridin-2-yl)pyridine-3-carbaldehyde
    • CS-0444794
    • 6-Methyl[2,3'-bipyridine]-5'-carbaldehyde
    • 1346686-85-8
    • DTXSID80745023
    • Inchi: 1S/C12H10N2O/c1-9-3-2-4-12(14-9)11-5-10(8-15)6-13-7-11/h2-8H,1H3
    • InChI Key: ROFTTWYOVYNBCT-UHFFFAOYSA-N
    • SMILES: O=CC1=CN=CC(=C1)C1C=CC=C(C)N=1

Computed Properties

  • Exact Mass: 198.079312947g/mol
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42.8Ų

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Additional information on 6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde

Comprehensive Overview of 6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde (CAS No. 1346686-85-8)

6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde (CAS No. 1346686-85-8) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research, material science, and chemical synthesis. This compound belongs to the bipyridine family, a class of molecules known for their versatile coordination chemistry and biological activity. Researchers and industry professionals are increasingly interested in this compound for its role in developing novel drug intermediates, ligands for catalysis, and fluorescent probes.

The molecular structure of 6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde features a methyl group at the 6-position and a carbaldehyde functional group at the 5'-position, which contribute to its reactivity and utility in synthetic chemistry. These functional groups make it a valuable building block for constructing more complex molecules, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential in designing kinase inhibitors and anticancer agents, aligning with the growing demand for targeted therapies in oncology.

In the context of green chemistry and sustainable synthesis, 6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde has been explored as a precursor for environmentally friendly catalytic systems. Its ability to act as a chelating ligand for transition metals makes it relevant in homogeneous catalysis, a hot topic in industrial chemistry. This aligns with the global push toward reducing hazardous waste and improving energy efficiency in chemical processes.

Another area of interest is the compound's potential in optoelectronic materials. With the rise of organic light-emitting diodes (OLEDs) and photovoltaic devices, researchers are investigating the photophysical properties of bipyridine derivatives. The carbaldehyde moiety in 6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde offers a reactive handle for further functionalization, enabling the design of tailored materials for next-generation displays and solar cells.

From a commercial perspective, the demand for high-purity heterocyclic compounds like 6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde is on the rise, driven by advancements in drug discovery and material science. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial laboratories. Quality control, stability, and storage conditions are critical factors for end-users, reflecting the compound's sensitivity to light and air.

In summary, 6-Methyl-[2,3'-bipyridine]-5'-carbaldehyde (CAS No. 1346686-85-8) is a multifaceted compound with broad applications across scientific disciplines. Its relevance to pharmaceutical development, catalysis, and optoelectronics positions it as a key player in modern chemistry. As research continues to uncover its potential, this compound is poised to play an even greater role in addressing contemporary challenges in science and technology.

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